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Abstract

Cholesteryl oleyl carbonate (COC) is a prominent thermotropic liquid crystal known for its
cholesteric phase, which exhibits selective reflection of light, resulting in iridescent colors that
are highly sensitive to temperature changes. This technical guide provides an in-depth
overview of the discovery and history of cholesteryl esters, the synthesis and characterization
of COC, its physicochemical properties, and detailed experimental protocols. The document is
intended to serve as a comprehensive resource for researchers and professionals in materials
science, chemistry, and drug development.

Discovery and History

The journey into the world of liquid crystals began in the late 1880s with the work of Austrian
botanist Friedrich Reinitzer.[1][2] While studying derivatives of cholesterol, he observed that
cholesteryl benzoate appeared to have two distinct melting points.[1][2] At 145°C, the solid
turned into a cloudy, viscous fluid, and upon further heating to 178.5°C, it became a cleatr,
transparent liquid. This phenomenon was reversible upon cooling. Intrigued by these findings,
Reinitzer shared them with the German physicist Otto Lehmann. Lehmann, utilizing a hot-stage
polarizing microscope, concluded that the cloudy intermediate phase was a new state of
matter, which he termed "liquid crystal."[1][2]
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Following the discovery of liquid crystalline behavior in cholesteryl benzoate, a wide array of
other cholesterol derivatives were synthesized and investigated to explore their unique
properties. Cholesteryl oleyl carbonate emerged as a significant compound within this class
of materials. While the precise first synthesis of cholesteryl oleyl carbonate is not prominently
documented as a singular discovery, its use in liquid crystal mixtures was well-established by
the 1970s, as evidenced by its inclusion in scientific reviews and experimental procedures of
that era. It became particularly valued for its ability, when mixed with other cholesteryl esters
like cholesteryl nonanoate and cholesteryl benzoate, to create formulations with specific
temperature-sensitive color-changing properties at or near room temperature.

Physicochemical Properties

Cholesteryl oleyl carbonate is a carbonate ester of cholesterol and oleyl alcohol. Its
molecular structure, consisting of a rigid steroidal core and a flexible oleyl chain, is responsible
for its liquid crystalline behavior.

General and Chemical Properties

The general and chemical properties of cholesteryl oleyl carbonate are summarized in the
table below.
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Property Value Reference

[(3S,8S,9S,10R,13R,14S,17R)
-10,13-dimethyl-17-[(2R)-6-
methylheptan-2-

IUPAC Name vi]-2,3,4,7,8,9,11,12,14,15,16, --INVALID-LINK--
17-dodecahydro-1H-
cyclopenta[a]phenanthren-3-yl]

[(Z2)-octadec-9-enyl] carbonate

CAS Number 17110-51-9 --INVALID-LINK--
Molecular Formula C46H8003 --INVALID-LINK--
Molecular Weight 681.13 g/mol --INVALID-LINK--

White to off-white crystalline
Appearance , o --INVALID-LINK--
solid or transparent liquid

Melting Point ~20 °C --INVALID-LINK--

Liquid Crystalline Properties

The thermotropic liquid crystalline behavior of cholesteryl oleyl carbonate is characterized by
its transitions between different mesophases as a function of temperature.

Property Value Reference

Liquid Crystal Phase Cholesteric --INVALID-LINK--

Smectic — Cholesteric:
Heating Phase Transitions 18.3°CCholesteric — Isotropic:  --INVALID-LINK--
37.5°C

Isotropic — Cholesteric:
Cooling Phase Transitions 35.1°CCholesteric - Smectic: --INVALID-LINK--
15.8°C

Spectroscopic Data
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Spectroscopic data is crucial for the characterization and identification of cholesteryl oleyl
carbonate.

Technique Data Reference

0 5.35 (m, 1H, cholesterol C6-
1H NMR (CDCls) H), 4.75 (m, 2H, carbonate --INVALID-LINK--
OCHz2), 2.30 (t, 2H, oleyl COO)

1745 cm~1 (C=0 stretch), 1250
IR (KBr) _ --INVALID-LINK--
cm~1 (C-O-C asymmetric)

Experimental Protocols
Synthesis of Cholesteryl Oleyl Carbonate

This protocol describes the synthesis of cholesteryl oleyl carbonate via the esterification of
cholesteryl chloroformate with oleyl alcohol.

Materials:

e Cholesteryl chloroformate (1.0 molar equivalent)

e Oleyl alcohol (1.2 molar equivalents)

e Anhydrous benzene (solvent)

e Pyridine (1.5 equivalents, catalyst and HCI scavenger)
e Nitrogen gas

e Ice bath

o Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,
magnetic stirrer)

Procedure:
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Set up a round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a
condenser under a nitrogen atmosphere.

Dissolve cholesteryl chloroformate in anhydrous benzene in the flask.
Cool the flask to 0°C using an ice bath.

In the dropping funnel, prepare a solution of oleyl alcohol and pyridine in anhydrous
benzene.

Add the oleyl alcohol/pyridine solution dropwise to the stirred cholesteryl chloroformate
solution at 0°C.

After the addition is complete, allow the reaction mixture to stir at 0°C for 24 hours under a
nitrogen atmosphere.

After 24 hours, guench the reaction by the slow addition of water.

Separate the organic layer and wash it sequentially with dilute HCI, saturated sodium
bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate and filter.
Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a hexane:ethyl
acetate (9:1) eluent system to yield pure cholesteryl oleyl carbonate.
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Reactants

Oleyl Alcohol

Cholesteryl Chloroformate

Reaction Conditions Process Product

Nucleophilic Acyl Substitution

Aqueous Workup Column Chromatography Cholesteryl Oleyl Carbonate

Anhydrous Benzene
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Synthesized COC

Thin-Layer Chromatography (TLC)

StruLture

NMR Spectroscopy

'

FTIR Spectroscopy

Thermal %roperties

Differential Scanning Calorimetry (DSC)

'

Polarized Light Microscopy (PLM)

Characterized COC
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Molecular Structure

Chiral Cholesteric Molecule
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Thermotropic Liquid Crystal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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